Cas no 38942-56-2 (4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 38942-56-2
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• MDL: MFCD04055663
• CID: 872660
• PubChem ID: 955487
• Update Time: 2026-04-29

4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol
• 4-cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• CHEMBRDG-BB 4012394

• MDL： MFCD04055663
• Inchi： InChI=1S/C9H15N3S/c1-7-10-11-9(13)12(7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,11,13)
• InChI Key： TVUFIKOJYIKYPF-UHFFFAOYSA-N
• SMILES： CC1=NN=C(N1C2CCCCC2)S

Computed Properties

• Exact Mass: 197.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 69.51000
• LogP: 2.38040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 38942-56-2)

4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 38942-56-2, belongs to the triazole class of heterocyclic compounds. Its unique structural features, including a cyclohexyl substituent and a thiol group, make it a versatile intermediate in the development of various pharmacologically active molecules.

The significance of 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol lies in its potential applications as a building block for more complex drug candidates. The presence of the thiol (-SH) group provides a reactive site for further functionalization, enabling the synthesis of sulfonamides, disulfides, and other sulfur-containing derivatives that are known to exhibit diverse biological activities. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and as inhibitors of specific metabolic pathways.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target inflammation and immunomodulation. The triazole core structure of 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol is particularly relevant in this context, as triazoles have been widely studied for their ability to interact with biological targets such as kinases and transcription factors. The cyclohexyl and methyl substituents contribute to the compound's overall steric profile, influencing its binding affinity and selectivity towards specific proteins involved in inflammatory responses.

One of the most compelling aspects of 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol is its role in the synthesis of molecules that exhibit antiviral and antibacterial properties. The thiol group can be oxidized to form disulfide bonds, which are common motifs in natural products known for their antimicrobial activity. Additionally, the compound's ability to undergo nucleophilic substitution reactions allows for the introduction of various functional groups that can enhance its bioactivity against pathogens.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify promising scaffolds like 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol. These methodologies have accelerated the discovery process by enabling rapid assessment of molecular interactions and optimizing lead compounds for clinical development. The structural flexibility offered by this compound makes it an attractive candidate for further derivatization using modern synthetic strategies.

In conclusion, 4-Cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol represents a valuable asset in medicinal chemistry due to its unique structural features and potential biological applications. Its role as an intermediate in the synthesis of pharmacologically relevant molecules underscores its importance in ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.